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Compound of Interest

Compound Name: Sodium peroxide

Cat. No.: B049792 Get Quote

An in-depth technical guide on the physical and chemical properties of anhydrous sodium
peroxide is provided below, tailored for researchers, scientists, and drug development

professionals.

Anhydrous Sodium Peroxide: A Technical Guide
Introduction

Anhydrous sodium peroxide (Na₂O₂) is an inorganic compound of sodium and oxygen,

appearing as a yellowish-white to yellow granular solid.[1][2][3] It is a strong base and a

powerful oxidizing agent.[4][5][6] Due to its high reactivity, it has significant applications in

various industrial and laboratory settings, including as a bleaching agent for wood pulp, textiles,

and paper, and as an oxygen source in specialized environments like submarines and for

scuba gear.[1][5][7][8][9] This document provides a comprehensive overview of its core

physical and chemical properties, experimental protocols for its characterization, and essential

safety information.

Physical and Chemical Properties
The fundamental properties of anhydrous sodium peroxide are summarized in the table

below. It is a hygroscopic solid that is stable in dry air but reacts readily with atmospheric water

and carbon dioxide.[1][8]
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Property Value

Molecular Formula Na₂O₂

Molecular Weight 77.98 g/mol [4][8]

Appearance Yellow to white powder/granular solid[4][7][10]

Density 2.805 g/cm³[4][7][10][11]

Melting Point 460 °C (733 K) with decomposition[1][4][7][11]

Boiling Point 657 °C (930 K) with decomposition[4][7][11]

Crystal Structure Hexagonal symmetry[7][9][10]

Solubility
Reacts exothermically with water.[11] Soluble in

acids, insoluble in alkali.[1][12]

pH 12.8 (100 g/L aqueous solution at 20 °C)[1][13]

Standard Enthalpy of Formation (ΔfH⁰₂₉₈) -515 kJ/mol[10]

Gibbs Free Energy of Formation (ΔfG⁰₂₉₈) -446.9 kJ/mol[10]

Standard Molar Entropy (S⁰₂₉₈) 95 J/(mol·K)[10][11]

Heat Capacity (Cp) 89.37 J/(mol·K)[10]

Chemical Reactivity and Key Reactions
Anhydrous sodium peroxide is a highly reactive substance, primarily due to the peroxide

anion (O₂²⁻), which makes it a potent oxidizing agent.

Reaction with Water
Sodium peroxide reacts exothermically and often violently with water.[11][14][15] The

products of the reaction are dependent on the temperature.

With cold water, it hydrolyzes to form sodium hydroxide (NaOH) and hydrogen peroxide

(H₂O₂).[14][15][16]

Reaction: Na₂O₂ + 2H₂O → 2NaOH + H₂O₂[14][15]
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With hot water, the exothermic nature of the initial reaction causes the decomposition of the

newly formed hydrogen peroxide into oxygen and water.[14][16][17]

Overall Reaction: 2Na₂O₂ + 2H₂O → 4NaOH + O₂[14][16]

It is possible to dissolve anhydrous sodium peroxide in ice-cold water with minimal

decomposition.[11]

Reaction of Sodium Peroxide with Water

Na₂O₂ (s)

Initial Products

 + 2H₂O

2H₂O (l)

2NaOH (aq) H₂O₂ (aq)

Final Products (Hot Water)

  Heat (Exothermic Reaction)

O₂ (g) H₂O (l)

Sodium Metal
(Na)

Sodium Oxide
(Na₂O)

 + O₂ (Limited)
 ~130-200 °C Sodium Peroxide

(Na₂O₂)

 + O₂ (Excess)
 ~350 °C
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Safe Handling of Anhydrous Sodium Peroxide

Primary Hazards Required PPE & Storage
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Gloves
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Face Shield
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Dry, Isolated
Storage

Requires
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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